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Compound of Interest

Compound Name: Ratio

Cat. No.: B146514

For researchers, scientists, and professionals in drug development, the accurate comparison of
ratios and proportions between two groups is a fundamental aspect of data analysis. Whether
evaluating the efficacy of a new compound in a clinical trial or comparing the prevalence of a
biomarker, selecting the appropriate statistical test is paramount to drawing valid conclusions.
This guide provides a comparative overview of three commonly used statistical tests for this
purpose: the Two-Proportion Z-Test, the Chi-Squared Test, and Fisher's Exact Test.

Comparison of Statistical Tests

The choice of statistical test is contingent upon the characteristics of the data, particularly the
sample size. The table below summarizes the key attributes of each test to aid in selecting the

most appropriate method.
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Feature

Two-Proportion Z-
Test

Chi-Squared Test

Fisher's Exact Test

Primary Use Case

Comparing the
proportions of a binary
outcome between two

independent groups.

[1](21[3]

Determining if there is
a significant
association between
two categorical
variables.[4][5][6]

Assessing the

association between
two binary variables,
especially with small
sample sizes.[7][8][9]

Type of Data

Categorical (Binary)

Categorical

Categorical (Binary)

Sample Size

Large sample sizes. A
common rule of thumb
is that for each group,
both np and n(1-p)
should be at least 10.

[2]

Larger sample sizes.
Expected frequencies
in each cell of the
contingency table
should be 5 or greater.
[8][10]

Small sample sizes. It
is particularly useful
when the assumptions
of the Chi-Squared

test are not met.[7][8]

[9]

Null Hypothesis (Ho)

The two population

proportions are equal
(p1 = p2).[11]

There is no
association between
the two variables (they
are independent).[5]
[12]

There is no
association between
the two variables.[8][9]

Alternative Hypothesis

(H1)

The two population
proportions are not
equal (p1 # p2), or one
is greater/less than

the other (p1 > pz or p1
< p2).[2][11]

There is an
association between
the two variables.[5]
[12]

There is an
association between
the two variables.[8][9]

Chi-Squared (x?)

P-value is calculated

directly from a

Test Statistic Z-statistic o ]
statistic hypergeometric
distribution.[13][14]
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The samples are

independent and ]
The observations are

randomly drawn, and ) The row and column
] independent, and the
] the sampling ) totals of the 2x2
Key Assumption o expected frequency in _
distribution of the ] o contingency table are
S each cell is sufficiently ]
sample proportion is fixed.[7]
large.[4][5]

approximately normal.

[1](2]

Experimental Protocols

Below are detailed methodologies for performing each of the discussed statistical tests.

Protocol 1: Two-Proportion Z-Test

This protocol outlines the steps to compare the proportions of a binary outcome between two
independent groups.

Objective: To determine if the observed difference in proportions between two independent
groups is statistically significant.

Procedure:
o State the Hypotheses:

o Null Hypothesis (Ho): There is no difference between the two population proportions (p:1 =
p2).[11]

o Alternative Hypothesis (H1): The two population proportions are different (p1 # pz), or one
is greater than the other (p1 > p2 or p1 < p2).[2][11]

» Define the Significance Level (a): A conventional choice for a is 0.05.

e Collect and Summarize Data: For each group, record the sample size (n) and the number of
successes (x). Calculate the sample proportions (p = x/n) for each group.

o Verify Assumptions:
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o The two samples are independent.[2]
o The samples are drawn randomly from their respective populations.[2]

o The sample sizes are large enough (np = 10 and n(1-p) = 10 for both groups).[2]

e Calculate the Pooled Sample Proportion: This is an estimate of the common proportion
under the null hypothesis. p_pooled = (x1 + x2) / (N1 + n2)

 Calculate the Z-Test Statistic: Z = (p1 - p2) / V[p_pooled(1 - p_pooled)(1/n1 + 1/n2)]

o Determine the P-value: The p-value is the probability of observing a test statistic as extreme
as, or more extreme than, the calculated Z-statistic, assuming the null hypothesis is true.
This can be found using a standard normal distribution table or statistical software.

e Draw a Conclusion:

o If the p-value is less than or equal to a, reject the null hypothesis. There is a statistically
significant difference between the two proportions.

o If the p-value is greater than q, fail to reject the null hypothesis. There is not enough
evidence to conclude a significant difference between the proportions.

Protocol 2: Chi-Squared Test of Independence

This protocol describes how to test for an association between two categorical variables.

Objective: To determine if there is a statistically significant association between two categorical
variables.

Procedure:
o State the Hypotheses:

o Null Hypothesis (Ho): The two categorical variables are independent (no association).[5]
[12]
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o Alternative Hypothesis (H1): The two categorical variables are dependent (there is an
association).[5][12]

Define the Significance Level (a): Typically set at 0.05.

Construct a Contingency Table: Create a table that displays the observed frequencies for
each combination of the categories of the two variables.

Verify Assumptions:

o The data are counts or frequencies.

o The observations are independent.[4]

o The expected frequency for each cell in the contingency table is at least 5.[8]

Calculate the Expected Frequencies: For each cell in the contingency table, calculate the
expected frequency under the assumption of independence. Expected Frequency = (Row
Total * Column Total) / Grand Total

Calculate the Chi-Squared (x?) Test Statistic: x2 = 2 [ (Observed Frequency - Expected
Frequency)? / Expected Frequency ] This sum is calculated for all cells in the contingency
table.[6]

Determine the Degrees of Freedom (df): df = (Number of Rows - 1) * (Number of Columns -
1)

Determine the P-value: Using the calculated x2 statistic and the degrees of freedom, find the
corresponding p-value from a chi-squared distribution table or statistical software.

Draw a Conclusion:

o If the p-value < q, reject the null hypothesis. There is a significant association between the
two variables.

o If the p-value > q, fail to reject the null hypothesis. There is no significant association
between the variables.
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Protocol 3: Fisher's Exact Test

This protocol is used for analyzing 2x2 contingency tables, especially when sample sizes are

small.

Objective: To determine if there is a non-random association between two binary categorical

variables.

Procedure:

State the Hypotheses:

o Null Hypothesis (Ho): The two variables are independent.[8][9]

o Alternative Hypothesis (H1): The two variables are not independent.[8][9]
Define the Significance Level (a): Commonly 0.05.

Construct a 2x2 Contingency Table: Arrange the observed frequencies of the two binary
variables into a 2x2 table.

Verify Assumptions:

o The data are categorical and binary.[8]

o The samples are independent.[7]

o The row and column totals are considered fixed.[7]

Calculate the Exact Probability: The probability of observing the specific contingency table,
given the fixed marginal totals, is calculated using the hypergeometric distribution.

Calculate the P-value: The p-value is the sum of the probabilities of all possible tables with
the same marginal totals that are as extreme or more extreme than the observed table.[7]

Draw a Conclusion:

o If the p-value < q, reject the null hypothesis, indicating a significant association between
the two variables.
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o If the p-value > q, fail to reject the null hypothesis, suggesting no significant association.

Visualizations

Decision-Making Workflow for Selecting a Statistical
Test

The following diagram illustrates a logical workflow for choosing the appropriate statistical test
when comparing ratios between two groups.

Workflow for Selecting a Statistical Test
[ Are the data categorical? j
% 0

i 2
Is the sample size large* ] Consider other tests for non-binary categorical data

(e.g., expected cell counts > 5)

No \

Use Fisher's Exact Test [ Is the outcome binary? j

No Yes

Use Chi-Squared Test Use Two-Proportion Z-Test

Click to download full resolution via product page
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A flowchart to guide the selection of an appropriate statistical test.

Experimental Workflow for Comparing Ratios in a
Clinical Trial

This diagram outlines a typical experimental workflow for comparing the response rates
between a treatment and a control group in a clinical trial setting.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b146514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Comparing Ratios

Randomization
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Measure Outcome Measure Outcome
(e.g., Responders vs. Non-responders) (e.g., Responders vs. Non-responders)

N

Data Collection & Tabulation
(2x2 Contingency Table)

l

Perform Appropriate Statistical Test
(e.g., Z-Test, Chi-Squared, Fisher's Exact)

@n on Treatme@
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A diagram illustrating a typical experimental workflow for ratio comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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